Poriferasterol

• CAS RN: 481-16-3
• Molecular Formula: C29H48O
• Molecular Weight: 412.7 g/mol
• IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-10,19-21,23-27,30H,7,11-18H2,1-6H3/b9-8+/t20-,21+,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key: HCXVJBMSMIARIN-KEJCWXRGSA-N
• Isomeric SMILES: CC[C@@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C
• SMILES: CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C(C)C
• melting_point: 170 °C
• Other CAS RN: 83-48-7
• Pictograms: Irritant
• solubility: Very soluble in benzene, ethyl ether, ethanol; Soluble in the usual organic solvents; In water, 1.12X10-5 mg/L at 25 °C (est)
• synonyms: Poriferasterol; Stigmasterol
• vapor_pressure: 1.62X10-10 mm Hg at 25 °C (est)

Description

Poriferasterol is a steroid. It derives from a hydride of a stigmastane.

Scientific Research Applications

Molecular Structure and Chemical Properties

Poriferasterol, a biologically significant phytosterol, has been isolated from Cassia sophera Linn. and studied for its molecular structure and chemical properties. Detailed theoretical studies including vibrational spectra, HOMO, LUMO, and MESP surfaces have been conducted to understand its reactivity and electronic properties (Brahmachari et al., 2017).

Biosynthesis Mechanisms

Research on poriferasterol's biosynthesis in different species such as Chlorella ellipsoidea and Ochromonas malhamensis has contributed to understanding the unique mechanisms in sterol biosynthesis. Studies have explored the incorporation of labeled mevalonic acid into poriferasterol, shedding light on the biosynthetic pathways (Tomita et al., 1971; Smith et al., 1972).

Plant Growth-Promoting Activity

Poriferasterol has been used to synthesize (24R)-28-homobrassinolide analogues, which were tested for plant growth-promoting activity in rice. This study highlights the role of the alkyl group at C-24 and the structural requirements for significant plant growth-promoting activity (Takatsuto et al., 1983).

Role in Marine Sponges

Marine sponges (Porifera) have been a significant focus for the discovery of bioactive compounds, with poriferasterol being one of the many secondary metabolites identified. These substances have potential pharmaceutical applications and have been studied for their therapeutic potential in various diseases (Perdicaris et al., 2013).

Interaction with Other Organisms

The inhibition of the growth of green algae by lipids from cyanobacterium Aphanizomenon flos-aquae, which contains poriferasterol, suggests an ecological interaction between different microorganisms (Ikawa et al., 1994).

Enzymatic Activity and Sterol Biosynthesis

Studies on the enzymatic activity, particularly HMG-CoA reductase in Ochromonas malhamensis, have provided insights into the relationship between enzyme activity and the rate of sterol biosynthesis, including poriferasterol. This research contributes to understanding the regulatory mechanisms of sterol production (Maurey et al., 1986).